Cas no 82588-43-0 (6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde)

6-(Biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde is a heterocyclic organic compound featuring a fused imidazothiazole core with a biphenyl substituent and a formyl functional group. This structure confers versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The biphenyl moiety enhances π-conjugation, potentially improving binding affinity in biologically active molecules, while the aldehyde group offers reactivity for further derivatization, such as condensation or nucleophilic addition reactions. Its rigid scaffold may contribute to stability and selectivity in target interactions. The compound is of interest in medicinal chemistry for the development of kinase inhibitors or antimicrobial agents due to its privileged heterocyclic framework.

6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde structure

82588-43-0 structure

Product Name:6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde

CAS No:82588-43-0

MF:C₁₈H₁₂N₂OS

MW:304.365682601929

CID:987964

PubChem ID:333021

Update Time:2025-10-29

6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
- 6-(4-phenylphenyl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde
- NSC332729
- 6-([1,1'-Biphenyl]-4-yl)imidazo[2,1-b]thiazole-5-carbaldehyde
- 82588-43-0
- NSC 332729
- 6,7-DIMETHOXY-3,4,5-TRIHYDROXYFLAVONE
- NSC-332729
- DTXSID80318574
- 6-(biphenyl-4-yl)imidazo[2,1-b]thiazole-5-carbaldehyde
- 6-Biphenyl-4-yl-imidazo[2,1-b]thiazole-5-carbaldehyde
- MDL： MFCD04117007
- Inchi： 1S/C18H12N2OS/c21-12-16-17(19-18-20(16)10-11-22-18)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-12H
- InChI Key： FJLRPDKLIBVBFD-UHFFFAOYSA-N
- SMILES： S1C=CN2C1=NC(C1C=CC(C3C=CC=CC=3)=CC=1)=C2C=O

Computed Properties

Exact Mass: 304.06703418g/mol
Monoisotopic Mass: 304.06703418g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 22
Rotatable Bond Count: 3
Complexity: 391
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 4.9
Topological Polar Surface Area: 62.6Å²

6-(biphenyl-4-yl)imidazo[2,1-b][1,3]thiazole-5-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Chemenu	CM525836-1g	6-([1,1'-Biphenyl]-4-yl)imidazo[2,1-b]thiazole-5-carbaldehyde	82588-43-0	97%	1g	$571	2024-07-23
Crysdot LLC	CD11051182-1g	6-([1,1'-Biphenyl]-4-yl)imidazo[2,1-b]thiazole-5-carbaldehyde	82588-43-0	97%	1g	$577	2024-07-18